Cas no 2172271-72-4 ({5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine)
{5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- {5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine
- 2172271-72-4
- {5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine
- EN300-1595645
-
- Inchi: 1S/C10H18N4O/c1-2-10-9(6-11)12-13-14(10)7-8-4-3-5-15-8/h8H,2-7,11H2,1H3
- InChI Key: RADYSHNEDWUIKF-UHFFFAOYSA-N
- SMILES: O1CCCC1CN1C(=C(CN)N=N1)CC
Computed Properties
- Exact Mass: 210.14806121g/mol
- Monoisotopic Mass: 210.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 66Ų
{5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1595645-0.05g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-0.1g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-0.25g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-0.5g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-1.0g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-2.5g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-5.0g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-10.0g |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1595645-50mg |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 50mg |
$888.0 | 2023-09-23 | ||
| Enamine | EN300-1595645-100mg |
{5-ethyl-1-[(oxolan-2-yl)methyl]-1H-1,2,3-triazol-4-yl}methanamine |
2172271-72-4 | 100mg |
$930.0 | 2023-09-23 |
{5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
Additional information on {5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine
Compound CAS No. 2172271-72-4: {5-Ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine
The compound with CAS No. 2172271-72-4, known as {5-Ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring system and an oxolane (tetrahydrofuran) moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.
The triazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. Triazoles are well-known for their stability and ability to form strong hydrogen bonds, making them valuable in drug design and material science. The oxolane group, on the other hand, introduces a cyclic ether structure that can enhance the molecule's solubility and bioavailability. These features make {5-Ethyl...}methanamine an attractive candidate for exploring new drug delivery systems and therapeutic agents.
Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Researchers have investigated its ability to act as a scaffold for constructing larger molecular frameworks with desired pharmacological properties. For instance, the incorporation of the triazole ring into drug candidates has been shown to improve their metabolic stability and reduce toxicity. Additionally, the oxolane group has been found to facilitate the formation of supramolecular assemblies, which are essential for designing advanced materials with tailored functionalities.
One of the most promising applications of {5-Ethyl...}methanamine lies in its role as an intermediate in organic synthesis. Its structure allows for easy modification through various chemical transformations, such as alkylation, acylation, and click chemistry reactions. These modifications can lead to the creation of novel compounds with enhanced biological activity or improved physical properties. For example, substituting the ethyl group with other alkyl chains or functional groups can significantly alter the molecule's behavior in biological systems.
In terms of synthesis, this compound can be prepared via a combination of nucleophilic substitution and cyclization reactions. The key steps involve the formation of the triazole ring through a Huisgen cycloaddition reaction or other similar methods. The introduction of the oxolane group typically requires careful control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.
From an environmental perspective, {5-Ethyl...}methanamine exhibits favorable properties that make it suitable for large-scale production and use in industrial settings. Its stability under various storage conditions and resistance to degradation by common environmental factors contribute to its practicality as a chemical intermediate. Furthermore, its relatively low toxicity profile makes it a safer option compared to some other compounds used in similar applications.
In conclusion, CAS No. 2172271-72-4 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. By leveraging its structural features and exploring innovative synthetic pathways, researchers can unlock new possibilities for developing cutting-edge materials and therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic research and industrial development.
2172271-72-4 ({5-ethyl-1-(oxolan-2-yl)methyl-1H-1,2,3-triazol-4-yl}methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)